Synthesis of 2-Anilino-6-dibutylamino-3-methylfluoran: A Technical Guide
Synthesis of 2-Anilino-6-dibutylamino-3-methylfluoran: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of 2-Anilino-6-dibutylamino-3-methylfluoran, a fluoran-based leuco dye commonly used in thermal paper and other color-changing applications. The synthesis is a two-step process involving a condensation reaction to form a phthalide intermediate, followed by a cyclization reaction to yield the final fluoran structure. This document details the experimental protocols, quantitative data from various synthetic approaches, and a workflow for the synthesis and purification of the target compound.
Synthesis Pathway
The synthesis of 2-Anilino-6-dibutylamino-3-methylfluoran proceeds through two key chemical transformations:
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Condensation: The reaction begins with the acid-catalyzed condensation of 2-[4-(Dibutylamino)-2-hydroxybenzoyl]benzoic acid with 4-Methoxy-2-methyldiphenylamine in the presence of concentrated sulfuric acid. This step forms a phthalide intermediate.
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Cyclization: The intermediate is then treated with a base in an organic solvent to induce intramolecular cyclization, forming the final spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one ring system of the fluoran dye.
Caption: Two-step synthesis of 2-Anilino-6-dibutylamino-3-methylfluoran.
Experimental Protocols
The following protocols are synthesized from various patented procedures. Researchers should adapt these methods based on laboratory conditions and safety protocols.
Step 1: Synthesis of the Phthalide Intermediate
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Reaction Setup: In a clean, dry reaction vessel equipped with a stirrer and a cooling system, carefully add concentrated sulfuric acid (96% or higher).
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Addition of Reactants: Cool the sulfuric acid to 0-10 °C. To the cooled acid, slowly add 2-(4'-dibutylamino-2'-hydroxybenzoyl)benzoic acid. Once dissolved, add 4-methoxy-2-methyldiphenylamine portion-wise, maintaining the temperature between 0-30 °C. The molar ratio of the benzoic acid derivative to the diphenylamine derivative should be approximately 1:1 to 1:1.2.
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Reaction: Stir the mixture at the specified temperature for a period ranging from a few hours to 20 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).
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Work-up: Once the reaction is complete, pour the reaction mixture slowly into a vessel containing ice water with vigorous stirring. This will cause the phthalide-containing product to precipitate.
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Isolation: Collect the precipitated solid by filtration and wash it thoroughly with water until the filtrate is neutral. The resulting paste contains the phthalide intermediate.
Step 2: Cyclization to 2-Anilino-6-dibutylamino-3-methylfluoran
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Reaction Setup: Transfer the phthalide-containing paste to a reaction vessel with a reflux condenser and a stirrer. Add an organic solvent such as toluene.
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Base Addition: To this mixture, add an aqueous solution of a base, such as sodium hydroxide. The amount of base should be sufficient to neutralize any residual acid and to catalyze the cyclization. Some protocols suggest maintaining a strongly basic medium (pH > 10).
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Cyclization Reaction: Heat the mixture to a temperature between 80-160 °C (refluxing toluene is common) and stir for 1-5 hours. Monitor the disappearance of the intermediate by TLC.
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Isolation and Purification: After the reaction is complete, cool the mixture to room temperature or below (e.g., 20 °C) to induce crystallization of the product. Collect the crystals by filtration, wash with water and then with a small amount of a suitable organic solvent like methanol.
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Drying: Dry the product under vacuum to obtain 2-Anilino-6-dibutylamino-3-methylfluoran. Further purification can be achieved by recrystallization from solvents such as methanol or chlorobenzene.
Quantitative Data
The following table summarizes the quantitative data from different synthesis examples found in the patent literature.
| Parameter | Example 1 | Example 2 | Example 3 |
| Condensation Temp. | 0-5 °C | 10-20 °C | ~7 °C |
| Condensation Time | 20 hours | 2-20 hours | 1 hour |
| Cyclization Temp. | 90-100 °C (Reflux) | 90-100 °C (Reflux) | 85-90 °C |
| Cyclization Time | 3 hours | 2-4 hours | 1.5 hours |
| Cyclization Base | Sodium Hydroxide | Sodium Hydroxide | Sodium Hydroxide |
| Cyclization Solvent | Toluene/Water | Toluene/Water | Toluene/Water |
| Yield | 83.95% | 79.6% - 81% | High Yield (not specified) |
| Melting Point (°C) | 183.9-184.5 | 183-184.1 | 179-186 |
| Purity (HPLC) | >99.5% | >99.5% | Not specified |
Experimental Workflow
The overall experimental workflow for the synthesis and purification of 2-Anilino-6-dibutylamino-3-methylfluoran is depicted below.
Caption: General workflow from synthesis to characterization.
Characterization
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¹H NMR: The proton NMR spectrum is expected to be complex. Key signals would include:
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Aromatic protons in the range of 6.5-8.0 ppm.
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A singlet for the methyl group attached to the xanthene ring.
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Multiplets for the butyl chains of the dibutylamino group, including triplets for the terminal methyl groups and multiplets for the methylene groups.
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A signal for the N-H proton of the anilino group.
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¹³C NMR: The carbon NMR would show a large number of signals corresponding to the 35 carbon atoms in the molecule, with distinct regions for the sp² hybridized aromatic and carbonyl carbons, and the sp³ hybridized carbons of the alkyl groups.
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Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands for:
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The C=O stretch of the lactone carbonyl group (around 1760 cm⁻¹).
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C-N stretching vibrations.
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C-O-C stretching of the ether linkages in the xanthene core.
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Aromatic C-H and C=C stretching vibrations.
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N-H stretching of the secondary amine.
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Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (532.67 g/mol ). The fragmentation pattern would likely involve cleavage of the butyl groups and fragmentation of the fluoran core.
For confirmation of identity and purity, it is essential to perform these analytical techniques on the synthesized product and compare the data with a reference standard if available. High-performance liquid chromatography (HPLC) is also a crucial technique for assessing the purity of the final compound.
